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Compound of Interest

Compound Name: Genistein

Cat. No.: B7721466

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Genistein, a widely studied isoflavone. Adherence to these procedures will minimize
risk and ensure a safe laboratory environment.

Immediate Safety and Hazard Information

Genistein is classified as harmful if swallowed and may cause skin irritation.[1][2][3][4] It is
crucial to avoid ingestion and direct contact with the skin, eyes, and clothing.[1] While specific
occupational exposure limits for Genistein are not established, it is recommended to handle it
with care to minimize any potential health risks.

Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Genistein to prevent
exposure.

Recommended Personal Protective Equipment:
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Body Part PPE Standard

Safety glasses with side- EN 166 (EU) or NIOSH (US)
Eyes/Face )

shields or goggles approved

_ Chemical-resistant gloves
Skin . EN 374 (EU)
(e.g., nitrile rubber)

Laboratory coat or coveralls

Dust mask or particulate filter
Respiratory respirator (if dust formation is P2 filter (EN 143) or equivalent
likely)

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation:

Ensure a well-ventilated work area, such as a fume hood, especially when handling the
powder form to avoid dust generation.

Inspect all PPE for integrity before use.
Have an emergency eye wash station and safety shower readily accessible.
. Handling:

Avoid direct contact with Genistein. Use appropriate tools (spatulas, etc.) for weighing and
transferring.

Minimize the creation of dust. If possible, handle in a solution. Genistein is soluble in
DMSO.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.
Do not eat, drink, or smoke in the handling area.

. Storage:
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o Store Genistein in a tightly sealed container in a cool, dry, and well-ventilated area.
e For long-term stability, some sources recommend storing at -20°C.
o Keep away from oxidizing agents.

Disposal Plan

Proper disposal of Genistein and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Classification: Genistein and its container must be disposed of as hazardous waste.

o Disposal Method: Dispose of contents and container in accordance with all local, regional,
national, and international regulations.

e Do Not: Do not dispose of Genistein down the drain or in household garbage.

Emergency Procedures

In Case of Accidental Exposure:
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Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )

water. Seek immediate medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.

In Case of a Spill:

e Evacuate the area.

o Wear appropriate PPE, including respiratory protection.

e Avoid breathing dust.

o Carefully sweep or scoop up the spilled material and place it into a suitable, labeled

container for hazardous waste disposal.

o Clean the spill area thoroughly with a suitable decontaminating agent.

Visual Workflow for Safe Handling of Genistein
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1. Preparation

Work Area Preparation
(Fume Hood)

Inspect Personal
Protective Equipment

Verify Emergency
Equipment Accessibility

Safe Handling Workflow for Genistein

Weighing and Transferring
(Avoid Dust)

Wash Hands After Handling

No Food, Drink, or Smoking

3. Storage
Y

Tightly Sealed Container

\ 4

Cool, Dry, Well-Ventilated Area

4. Digposal

Classify as Hazardous Waste

Dispose According to Regulations

Do Not Dispose in Drain

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Genistein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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